Cas no 1261978-63-5 (2-(5-Fluoro-2-methoxyphenyl)-4-nitrobenzoic acid)

2-(5-Fluoro-2-methoxyphenyl)-4-nitrobenzoic acid structure
1261978-63-5 structure
Product Name:2-(5-Fluoro-2-methoxyphenyl)-4-nitrobenzoic acid
CAS No:1261978-63-5
MF:C14H10FNO5
MW:291.231307506561
MDL:MFCD18320708
CID:2622026
PubChem ID:53226606
Update Time:2025-09-27

2-(5-Fluoro-2-methoxyphenyl)-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 1261978-63-5
    • 2-(5-Fluoro-2-methoxyphenyl)-4-nitrobenzoic acid, 95%
    • DTXSID60690224
    • 2-(5-FLUORO-2-METHOXYPHENYL)-4-NITROBENZOIC ACID
    • MFCD18320708
    • 5'-Fluoro-2'-methoxy-5-nitro[1,1'-biphenyl]-2-carboxylic acid
    • 2-(5-Fluoro-2-methoxyphenyl)-4-nitrobenzoic acid
    • MDL: MFCD18320708
    • Inchi: 1S/C14H10FNO5/c1-21-13-5-2-8(15)6-12(13)11-7-9(16(19)20)3-4-10(11)14(17)18/h2-7H,1H3,(H,17,18)
    • InChI Key: LHVUUBSTDBNSJQ-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C=1)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-])OC

Computed Properties

  • Exact Mass: 291.05430058Da
  • Monoisotopic Mass: 291.05430058Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 92.4Ų

2-(5-Fluoro-2-methoxyphenyl)-4-nitrobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB327909-5 g
2-(5-Fluoro-2-methoxyphenyl)-4-nitrobenzoic acid, 95%; .
1261978-63-5 95%
5g
€1159.00 2023-04-26
abcr
AB327909-5g
2-(5-Fluoro-2-methoxyphenyl)-4-nitrobenzoic acid, 95%; .
1261978-63-5 95%
5g
€1159.00 2025-04-21
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